Cas no 1361801-27-5 (Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate
• CAS No: 1361801-27-5
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4932165
• Update Time: 2025-10-12

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-11(16)6-4-8(9(12)13)15-10(17-2)7(6)5-14/h4,9H,3,5,14H2,1-2H3
• InChI Key： IJHUXBCPBOPKEE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=C(C(=N1)OC)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate

Research Brief on Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS: 1361801-27-5)

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS: 1361801-27-5) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its difluoromethyl and aminomethyl functional groups, exhibits potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of this compound, including the difluoromethyl group, contribute to its unique physicochemical properties, such as enhanced metabolic stability and improved binding affinity to target proteins. Researchers have utilized this molecule as a building block in the synthesis of novel compounds targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. Its versatility in chemical transformations makes it a valuable tool in medicinal chemistry.

Recent publications highlight the synthesis and optimization of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and its derivatives. These studies provide valuable insights into the compound's reactivity and potential for further functionalization.

In preclinical studies, derivatives of this compound have demonstrated promising biological activities. For instance, some analogs have shown inhibitory effects on specific kinases involved in cancer cell proliferation. Other research has explored its role in modulating neurotransmitter receptors, suggesting potential applications in neurological therapeutics. These findings underscore the compound's significance in drug development pipelines.

Future research directions include the exploration of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate in combination with other pharmacophores to enhance its therapeutic potential. Additionally, computational modeling and structure-activity relationship (SAR) studies are expected to further elucidate its mechanism of action and optimize its pharmacological profile. The compound's unique structure and reactivity position it as a promising candidate for next-generation therapeutics.